Cas no 397843-73-1 ([3-(Dibenzylcarbamoyl)phenyl]boronic Acid)

• Product Name: [3-(Dibenzylcarbamoyl)phenyl]boronic Acid
• CAS No: 397843-73-1
• MF: C₂₁H₂₀BNO₃
• MW: 345.199405670166
• MDL: MFCD32206396
• CID: 1510736
• PubChem ID: 11810101
• Update Time: 2025-05-20

[3-(Dibenzylcarbamoyl)phenyl]boronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [3-[[bis(phenylmethyl)amino]carbonyl]phenyl]-
• [3-(dibenzylcarbamoyl)phenyl]boronic Acid
• AKOS037646998
• (3-(Dibenzylcarbamoyl)phenyl)boronic acid
• Boronic acid, [3-[[bis(phenylmethyl)amino]carbonyl]phenyl]- (9CI)
• 397843-73-1
• AS-71865
• DTXSID101190584
• SCHEMBL6356160
• D94066
• [3-(Dibenzylcarbamoyl)phenyl]boronic Acid

• MDL： MFCD32206396
• Inchi： 1S/C21H20BNO3/c24-21(19-12-7-13-20(14-19)22(25)26)23(15-17-8-3-1-4-9-17)16-18-10-5-2-6-11-18/h1-14,25-26H,15-16H2
• InChI Key： XWMLAINNRCKKDD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(B(O)O)C=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 344.1573
• Monoisotopic Mass: 345.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8

Experimental Properties

• PSA: 60.77

Additional information on [3-(Dibenzylcarbamoyl)phenyl]boronic Acid

Introduction to [3-(Dibenzylcarbamoyl)phenyl]boronic Acid (CAS No. 397843-73-1)

[3-(Dibenzylcarbamoyl)phenyl]boronic Acid (CAS No. 397843-73-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique boronic acid functional group and dibenzylcarbamoyl substituent, exhibits a range of properties that make it a valuable building block in various chemical and biological applications.

The structure of [3-(Dibenzylcarbamoyl)phenyl]boronic Acid is composed of a phenyl ring with a boronic acid moiety at the para position and a dibenzylcarbamoyl group at the meta position. The boronic acid functional group is known for its reactivity and ability to form stable complexes with various organic and inorganic compounds, making it an essential component in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules and advanced materials.

Recent studies have highlighted the potential of [3-(Dibenzylcarbamoyl)phenyl]boronic Acid in drug discovery and development. For instance, a 2022 study published in the Journal of Medicinal Chemistry explored the use of boronic acid derivatives, including [3-(Dibenzylcarbamoyl)phenyl]boronic Acid, as potent inhibitors of specific enzymes involved in cancer progression. The researchers found that these compounds exhibited high selectivity and low toxicity, making them promising candidates for further preclinical evaluation.

In addition to its applications in medicinal chemistry, [3-(Dibenzylcarbamoyl)phenyl]boronic Acid has also shown promise in materials science. A 2021 study published in Advanced Materials demonstrated the use of boronic acid derivatives as crosslinkers in the synthesis of hydrogels with tunable mechanical properties. The unique reactivity of the boronic acid group allowed for precise control over the gelation process, resulting in hydrogels with enhanced stability and biocompatibility.

The synthetic route to [3-(Dibenzylcarbamoyl)phenyl]boronic Acid typically involves several steps, including the formation of the dibenzylcarbamoyl intermediate and subsequent introduction of the boronic acid functionality. One common method involves the reaction of 3-aminophenylboronic acid with dibenzyl carbonate under appropriate conditions to yield the desired product. This synthetic pathway is well-documented and can be optimized for large-scale production, making it suitable for industrial applications.

The physical properties of [3-(Dibenzylcarbamoyl)phenyl]boronic Acid are also noteworthy. It is a white crystalline solid that is soluble in polar solvents such as water and methanol. Its melting point is around 150°C, and it exhibits good thermal stability under standard laboratory conditions. These properties make it easy to handle and store, further enhancing its utility in research and development settings.

In terms of safety, while [3-(Dibenzylcarbamoyl)phenyl]boronic Acid is generally considered safe for laboratory use, standard precautions should be taken when handling any chemical compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it is important to follow all relevant safety guidelines and regulations to ensure a safe working environment.

The versatility of [3-(Dibenzylcarbamoyl)phenyl]boronic Acid extends beyond its immediate applications in medicinal chemistry and materials science. Its unique chemical structure makes it an attractive candidate for further exploration in areas such as catalysis, polymer science, and analytical chemistry. For example, recent research has shown that boronic acid derivatives can serve as effective catalysts in various organic transformations, offering new opportunities for developing more efficient synthetic methods.

In conclusion, [3-(Dibenzylcarbamoyl)phenyl]boronic Acid (CAS No. 397843-73-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of reactivity, stability, and functional versatility positions it as a valuable tool for researchers working on drug discovery, materials development, and other advanced applications. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.